2-(6-amino-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)-N-propylacetamide

• IUPAC Name: 2-(6-amino-3-oxo-1,4-benzoxazin-4-yl)-N-propylacetamide
• InChI: InChI=1S/C13H17N3O3/c1-2-5-15-12(17)7-16-10-6-9(14)3-4-11(10)19-8-13(16)18/h3-4,6H,2,5,7-8,14H2,1H3,(H,15,17)
• InChI Key: FVLPESGHKOHHBV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=O)COC2=C1C=C(C=C2)N
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

2-(6-amino-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)-N-propylacetamide (PPA) is a small molecule that has found numerous applications in biochemical and physiological research. PPA is a synthetic compound that is used to study the effects of various compounds on the body, as well as to investigate the mechanisms of action of various drugs. PPA is a versatile molecule that has been used in a wide range of studies, from drug discovery and development to understanding the physiological effects of various compounds.

Scientific Research Applications

Synthesis and Chemical Properties

A New Synthesis Approach : The synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives through a tandem palladium-catalyzed oxidative aminocarbonylation-cyclization process presents a novel approach for creating compounds with potential applications in medicinal chemistry and material science (Gabriele et al., 2006). This method offers a significant degree of stereoselectivity, highlighting its utility in synthesizing specific isomers of benzoxazine derivatives.

Allelochemicals from Gramineae : Compounds with a benzoxazin-3(4H)-one skeleton, similar in structure to the one inquired about, have been isolated from plants in the Poaceae family, showing a range of biological activities such as antimicrobial and insecticidal properties (Macias et al., 2006). This research emphasizes the potential agricultural applications of benzoxazine derivatives in pest control and crop protection.

Biological Activities and Applications

Antimicrobial and Antioxidant Potential : Certain benzoxazine derivatives have been synthesized and evaluated for their neuroprotective antioxidant activities, suggesting the potential for these compounds in developing treatments for neurodegenerative diseases (Largeron et al., 1999). The study highlights how structural modifications at specific positions of the benzoxazine ring can significantly impact their biological activity.

Anticancer and Antimicrobial Agents : The design and synthesis of lipophilic acetamide derivatives, including those with a benzoxazine ring, have shown promising anticancer and antimicrobial properties (Ahmed et al., 2018). This research underscores the potential therapeutic applications of benzoxazine derivatives in oncology and infectious disease treatment.